Cas no 689251-24-9 (4-Thiazolecarboxylic acid, 2-[(4-nitrophenyl)methyl]-, ethyl ester)
689251-24-9 structure
Product Name:4-Thiazolecarboxylic acid, 2-[(4-nitrophenyl)methyl]-, ethyl ester
CAS No:689251-24-9
MF:C13H12N2O4S
MW:292.310381889343
CID:1731836
Update Time:2024-11-18
4-Thiazolecarboxylic acid, 2-[(4-nitrophenyl)methyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazolecarboxylic acid, 2-[(4-nitrophenyl)methyl]-, ethyl ester
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- Inchi: 1S/C13H12N2O4S/c1-2-19-13(16)11-8-20-12(14-11)7-9-3-5-10(6-4-9)15(17)18/h3-6,8H,2,7H2,1H3
- InChI Key: RTLYBALMEDEOSO-UHFFFAOYSA-N
- SMILES: S1C=C(C(OCC)=O)N=C1CC1=CC=C([N+]([O-])=O)C=C1
Computed Properties
- Exact Mass: 292.05186
Experimental Properties
- Density: 1.342±0.06 g/cm3(Predicted)
- Boiling Point: 463.3±30.0 °C(Predicted)
- PSA: 82.33
- pka: 0.35±0.10(Predicted)
4-Thiazolecarboxylic acid, 2-[(4-nitrophenyl)methyl]-, ethyl ester Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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